1-[(2,5-difluorophenyl)sulfonyl]-2-ethylpiperidine

• IUPAC Name: 1-(2,5-difluorophenyl)sulfonyl-2-ethylpiperidine
• InChI: InChI=1S/C13H17F2NO2S/c1-2-11-5-3-4-8-16(11)19(17,18)13-9-10(14)6-7-12(13)15/h6-7,9,11H,2-5,8H2,1H3
• InChI Key: NEHSNSNLCAMADY-UHFFFAOYSA-N
• Canonical SMILES: CCC1CCCCN1S(=O)(=O)C2=C(C=CC(=C2)F)F
• Molecular Formula: C13H17F2NO2S
• Molecular Weight: 289.34 g/mol

Description

1-[(2,5-difluorophenyl)sulfonyl]-2-ethylpiperidine, commonly known as DFSP, is a small molecule that has been extensively studied for its potential applications in scientific research. DFSP is a sulfonyl-containing compound that has been shown to have a range of biochemical and physiological effects, making it a promising candidate for use in a variety of research applications.

Mechanism of Action

DFSP is thought to exert its effects by binding to specific protein targets, including ion channels and transporters. The exact mechanism of action of DFSP is not fully understood, but it is believed to act by altering the function of these proteins, leading to changes in cellular signaling and behavior.
Biochemical and Physiological Effects:
DFSP has a range of biochemical and physiological effects, including the inhibition of ion channels and neurotransmitter release, as well as changes in cellular signaling pathways. DFSP has also been shown to have anti-inflammatory effects, suggesting that it may have potential applications in the treatment of inflammatory disorders.

Advantages and Limitations for Lab Experiments

One advantage of using DFSP in lab experiments is its potent and specific effects on ion channels and neurotransmitter release. This makes it a useful tool for studying the function of these proteins in cells and tissues. However, one limitation of using DFSP is that it can be difficult to synthesize and purify, which can limit its availability and use in certain experiments.

Future Directions

There are many potential future directions for research on DFSP. One area of interest is the development of novel pain therapeutics based on the inhibition of Nav1.7 by DFSP. Another potential area of research is the use of DFSP in the treatment of neurological disorders such as epilepsy. Additionally, further studies are needed to fully understand the mechanism of action of DFSP and its effects on cellular signaling pathways.

Synthesis Methods

DFSP can be synthesized using a variety of methods, including the reaction of 2,5-difluorobenzene sulfonyl chloride with 2-ethylpiperidine in the presence of a base. The resulting product can be purified using standard chromatography techniques, such as flash chromatography or HPLC.

Scientific Research Applications

DFSP has been used in a range of scientific research applications, including studies of ion channels, neurotransmitter release, and membrane transporters. DFSP has been shown to be a potent inhibitor of the voltage-gated sodium channel Nav1.7, making it a potential candidate for the development of novel pain therapeutics. DFSP has also been shown to inhibit the release of the neurotransmitter glutamate, suggesting that it may have potential applications in the treatment of neurological disorders such as epilepsy.